Ethyl 2-(2-(phenylthio)acetamido)thiophene-3-carboxylate
Overview
Description
Synthesis Analysis
Thiophene derivatives, including Ethyl 2-(2-(phenylthio)acetamido)thiophene-3-carboxylate, can be synthesized using the Gewald protocol . The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including “Ethyl 2-(2-(phenylthio)acetamido)thiophene-3-carboxylate”, are very important in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions .
Anti-Inflammatory Drugs
Thiophene derivatives have been proven to be effective anti-inflammatory drugs . They can be used to treat conditions that cause inflammation in the body .
Anti-Psychotic Drugs
Thiophene derivatives have also been used as anti-psychotic drugs . They can help manage conditions like schizophrenia and bipolar disorder .
Anti-Arrhythmic Drugs
Thiophene derivatives can be used as anti-arrhythmic drugs . They can help regulate the heart’s rhythm and prevent irregular heartbeats .
Anti-Anxiety Drugs
Thiophene derivatives can be used to treat anxiety disorders . They can help reduce feelings of anxiety and panic .
Anti-Fungal Drugs
Thiophene derivatives have been shown to have anti-fungal properties . They can be used to treat fungal infections .
Antioxidants
Thiophene derivatives can act as antioxidants . They can help protect the body’s cells from damage caused by free radicals .
Estrogen Receptor Modulating Drugs
Thiophene derivatives can be used as estrogen receptor modulating drugs . They can help regulate the body’s estrogen levels .
Future Directions
properties
IUPAC Name |
ethyl 2-[(2-phenylsulfanylacetyl)amino]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3S2/c1-2-19-15(18)12-8-9-20-14(12)16-13(17)10-21-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZLVUQNOGFYIJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1)NC(=O)CSC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2-(phenylthio)acetamido)thiophene-3-carboxylate | |
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